Cas no 89581-68-0 (2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)-
• CAS No: 89581-68-0
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 712017
• PubChem ID: 45080860
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)-
• 1-(2-chloroacetyl)pyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 1-(chloroacetyl)- (9CI)
• 1-(2-Chloroacetyl)pyrimidine-2,4(1H,3H)-dione
• 89581-68-0
• DTXSID40664145
• 1-(Chloroacetyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C6H5ClN2O3/c7-3-5(11)9-2-1-4(10)8-6(9)12/h1-2H,3H2,(H,8,10,12)
• InChI Key： OOKLPYPAWMWHQR-UHFFFAOYSA-N
• SMILES： ClCC(N1C=CC(NC1=O)=O)=O

Computed Properties

• Exact Mass: 187.9988697g/mol
• Monoisotopic Mass: 187.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.5Ų